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Physical Property Data

The quantitative data below, primarily sourced from a fragrance industry safety review, can help in

experimental planning and understanding the compound's behavior [1].

Property Value Conditions / Notes

Vapor Pressure [1] 0.0198 mm Hg / 2.63 Pa 25 °C (calculated)

Boiling Point [1] 208.49 °C Calculated

Water Solubility [1] 459.7 mg/L 25 °C (calculated)

Log Kow [1] 3.22 Calculated

Henry's Law Constant [1] 0.0000412 atm m³/mol 25 °C (calculated)

CAS Registry Number [1] 27458-94-2 -

Molecular Formula [1] C₉H₂₀O -

Molecular Weight [1] 144.58 g/mol -
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Experimental Protocols & Application Notes

While detailed, step-by-step protocols are limited in the search results, the following information from recent

studies can inform your experimental design.

Signaling Pathway Analysis in Leukemia Cells: A 2016 study in Cell Death Discovery characterized

the effect of isononyl alcohol on the olfactory receptor OR51B5 in leukemic cell lines (K562) and

primary Acute Myelogenous Leukemia (AML) cells [2].

Preparation of Stock Solution: The study used isononyl alcohol dissolved in the application
solution, with final working concentrations ranging from 0.3 mM to 7 mM [2].

Calcium Imaging: Application of isononyl alcohol led to a rapid increase in intracellular Ca²⁺.
The EC₅₀ was calculated to be 3.4 ± 0.2 mM in K562 cells. This response showed strong

receptor desensitization upon repeated application [2].
Pathway Characterization: The Ca²⁺ influx was determined to be dependent on extracellular

calcium and mediated by an adenylate cyclase (AC) and protein kinase A (PKA) signaling
pathway, rather than phospholipase C (PLC). The influx was blocked by inhibitors of L-type and

T-type calcium channels [2].
Proliferation Assay: Treatment of K562 cells with isononyl alcohol led to a reduction in p38-

MAPK phosphorylation and resulted in inhibited cell proliferation [2].

General Handling and Industry Context: Market reports consistently describe isononyl alcohol as

having low volatility, which is one of its valued properties in applications like lubricants and

plasticizers [3]. This characteristic suggests that it may not present significant volatility-related issues

under standard laboratory handling conditions.

OR51B5 Signaling Pathway Activation

The diagram below illustrates the signaling pathway activated by isononyl alcohol in leukemia cells, as

described in the research [2].
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Troubleshooting & FAQs for Researchers

Based on the gathered information, here are some anticipated questions and guidance.

Q: What are the primary safety considerations for handling isononyl alcohol in a research setting? A

dedicated toxicological review for fragrance use concluded that diagnostic patch test data with fewer than

100 patients was omitted from their assessment, but it did not summarize acute toxicity, skin irritation, or

sensitization data in the available excerpt [1]. Always consult the relevant Safety Data Sheet (SDS) for

specific handling, personal protective equipment, and first-aid measures.

Q: The calcium imaging response desensitizes quickly. How can I address this? The study on OR51B5

noted strong receptor desensitization upon repeated application of isononyl alcohol [2]. To manage this:

Design experiments to capture the initial response.
Allow for sufficient wash-out and recovery time between applications if repeated measures are

necessary.
Consider using a lower concentration to potentially reduce the rate of desensitization.

Q: Are there specific stability or storage conditions I should be aware of? While the search results do not

specify storage conditions, as with most chemical reagents, it is advisable to:

Store in a cool, well-ventilated place away from direct sunlight and heat sources.

Keep the container tightly sealed to prevent evaporation and potential contamination, despite its low
volatility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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